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Compound of Interest

Compound Name: 3-(lodomethyl)oxolane

Cat. No.: B1332964

For laboratory professionals engaged in the innovative fields of research and drug
development, the safe and effective handling of chemical reagents is paramount. This guide
provides essential, immediate safety and logistical information for the handling of 3-
(lodomethyl)oxolane (CAS No. 475060-43-6), a key intermediate in various synthetic
pathways. Our commitment is to empower you with the knowledge to not only utilize this
product effectively but to do so with the highest degree of safety and confidence.

Understanding the Inherent Risks of 3-
(lodomethyl)oxolane

3-(lodomethyl)oxolane, an alkyl iodide, presents a specific set of hazards that necessitate
careful handling. The primary risks associated with this compound are skin and eye irritation,
respiratory tract irritation if inhaled, and toxicity if ingested.[1] Alkyl iodides, as a class of
compounds, are reactive and require respect; their ability to act as alkylating agents is valuable
in synthesis but also underscores their potential to react with biological molecules if exposure
occurs.

The Safety Data Sheet (SDS) for 3-(lodomethyl)oxolane classifies it with the following hazard
statements:

e H302: Harmful if swallowed.[1]

e H315: Causes skin irritation.[1]
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e H319: Causes serious eye irritation.[1]
e H335: May cause respiratory irritation.[1]

A thorough understanding of these hazards is the first step in establishing a safe operational
plan.

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection and proper use of Personal Protective Equipment are non-negotiable when
handling 3-(lodomethyl)oxolane. The following table outlines the minimum required PPE.
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PPE Category

Item

Specifications and
Rationale

Eye and Face Protection

Chemical Splash Goggles

Must conform to ANSI z287.1
standard. Goggles provide a
seal around the eyes to protect
against splashes of 3-
(lodomethyl)oxolane, which
can cause serious eye
irritation.[1] A face shield
should be worn over goggles
when there is a significant risk

of splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for any signs of degradation or
perforation before each use.
Alky! iodides can be absorbed
through the skin, making

robust hand protection critical.

Body Protection

Laboratory Coat

Along-sleeved, flame-resistant
lab coat should be worn and
fully buttoned. This provides a
barrier against accidental spills
and splashes, protecting your

skin and personal clothing.

Respiratory Protection

Fume Hood

All handling of 3-
(lodomethyl)oxolane should be
conducted in a properly
functioning chemical fume
hood to minimize the inhalation
of vapors, which can cause

respiratory irritation.[1][2]

Operational Protocol: From Receipt to Reaction
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A systematic approach to handling 3-(lodomethyl)oxolane will significantly mitigate risks. The
following workflow is designed to ensure safety at every step.
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Caption: Standard workflow for the safe handling of 3-(lodomethyl)oxolane.

Step-by-Step Handling Procedure:

e Receipt and Inspection: Upon receiving the container of 3-(lodomethyl)oxolane, visually
inspect it for any signs of damage or leakage.

o Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[3] The storage area should be clearly labeled.

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible. Prepare your fume hood by removing any unnecessary items and ensuring the
sash is at the appropriate height.

e Personal Protective Equipment: Don all required PPE as outlined in the table above.

e Handling: Conduct all transfers and manipulations of 3-(lodomethyl)oxolane within a
certified chemical fume hood. Use appropriate tools (e.g., spatulas, syringes) to avoid direct
contact.

o Decontamination: After use, decontaminate all surfaces and equipment that may have come
into contact with the chemical.

e Waste Disposal: Dispose of all waste, including empty containers and contaminated PPE, as
hazardous waste in accordance with local, state, and federal regulations.

Emergency Procedures: A Plan for the Unexpected

Even with meticulous planning, accidents can occur. A well-defined emergency response plan
IS crucial.

Spill Response:

In the event of a spill, the following steps should be taken:

o Evacuate: Immediately evacuate all non-essential personnel from the area.
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» Ventilate: Ensure the area is well-ventilated, utilizing fume hoods to draw vapors away.

» Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain
the spill.

o Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and place it in a
sealed, labeled container for hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

Small Spill Contain and Clean Up

Decontaminate Area

Spill Occurs Evacuate Area Assess Spill Size

Large Spill Contact EHS

Click to download full resolution via product page

Caption: Decision-making workflow for a 3-(lodomethyl)oxolane spill.

First Aid Measures:

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, provide oxygen. Seek

immediate medical attention.[4]

Immediately flush the affected area with copious
_ amounts of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[4][5]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[4]

Disposal Plan: Responsible Stewardship

Proper disposal of 3-(lodomethyl)oxolane and associated waste is a critical component of
laboratory safety and environmental responsibility.

o Chemical Waste: Unused or waste 3-(lodomethyl)oxolane must be collected in a
designated, properly labeled, and sealed container for hazardous waste.

o Contaminated Materials: All materials that have come into contact with 3-
(lodomethyl)oxolane, including gloves, absorbent pads, and disposable labware, must be
disposed of as hazardous waste.

o Empty Containers: "Empty" containers may still contain residual chemical and should be
treated as hazardous waste. They should be securely capped and placed in the appropriate
hazardous waste stream.

Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal protocaols.
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By adhering to these guidelines, you can confidently and safely incorporate 3-
(lodomethyl)oxolane into your research and development endeavors, fostering a culture of
safety and scientific excellence within your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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